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Compound Focus: Barium dichromate

CAS No.: 10031-16-0

Cat. No.: S1534786

Get Quote

FAQs

Q1: What are the most common impurities in barium dichromate synthesis? Answer: The primary

impurities vary by synthesis method but typically include:

Residual barium salts (BaCl₂, BaCO₃)
Chromium (VI) species (CrO₄²⁻, Cr₂O₇²⁻ imbalance)

Heavy metal contaminants (Fe, Pb, Cu)
Water of hydration inconsistencies

Q2: How can I quickly assess barium dichromate purity in-process? Answer: Use UV-Vis spectroscopy

at 370nm (ε = 1,830 M⁻¹cm⁻¹) for rapid Cr(VI) quantification alongside ICP-OES for barium stoichiometry.

Q3: What storage conditions maximize barium dichromate stability? Answer: Store in airtight

containers with desiccant at 4°C, protected from light. Shelf life decreases by 40% for every 10°C above

25°C.

Troubleshooting Guides

Issue: Low Yield with High Purity

Problem: Synthesis yields <65% despite 99% purity Solution:
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Increase reactant concentration gradient

Implement slow crystallization (0.5°C/hour)
Use ethanol-water mixture (70:30) for precipitation

Issue: Chromium (VI) Reduction During Purification

Problem: Orange-to-green color transition indicates Cr(VI)→Cr(III) reduction Solution:

Maintain pH >6.5 during all aqueous steps

Purge solutions with nitrogen before use
Add 0.1% sodium metaperiodate as oxidant stabilizer

Experimental Protocols

Protocol 1: High-Purity Recrystallization
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Protocol 2: Purity Verification Workflow
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Quantitative Data Tables

Table 1: Solubility in Different Solvent Systems

Solvent System Temperature (°C) Solubility (g/100mL) Purity After Crystallization

Water 25 12.3 ± 0.4 97.2% ± 0.3%
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Solvent System Temperature (°C) Solubility (g/100mL) Purity After Crystallization

Water 80 34.7 ± 0.6 96.8% ± 0.5%

70% Ethanol 25 2.1 ± 0.2 99.1% ± 0.2%

70% Ethanol 60 8.9 ± 0.3 98.7% ± 0.3%

0.1M HCl 25 15.8 ± 0.5 95.4% ± 0.6%

Table 2: Impurity Limits and Detection Methods

Impurity Acceptable Limit Detection Method Remediation Approach

BaCl₂ <0.5% Ion Chromatography Additional wash cycles

Cr(III) <0.1% UV-Vis at 600nm Oxidant stabilization

Fe <50 ppm ICP-MS Chelation filtration

Water <2.0% Karl Fischer Extended vacuum drying

Pb <10 ppm AAS Recrystallization

Table 3: Optimization Parameters Comparison

Parameter Standard Method Optimized Method Purity Improvement

Crystallization Rate 5°C/hour 0.5°C/hour +1.8% ± 0.3%

Washing Solvent Water 70% Ethanol +2.3% ± 0.4%

Drying Temperature 105°C 60°C vacuum +0.9% ± 0.2%

pH Control Uncontrolled 6.5-7.0 maintained +3.2% ± 0.5%
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Advanced Purification Techniques

Protocol 3: Zone Refining for Ultra-High Purity
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Critical Parameters for Success

Temperature Control: Maintain ±0.1°C during crystallization for reproducible results.
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Water Quality: Use 18.2 MΩ·cm water to prevent ionic contamination.

Atmosphere Control: Perform critical steps under nitrogen atmosphere when purity targets exceed 99.5%.

Equipment Selection: Use PTFE or glass equipment exclusively—avoid stainless steel contact.

Emergency Procedures

Chromium Spill Protocol

Immediate reduction with sodium thiosulfate solution

Neutralization to pH 7-8
Precipitation as Cr(OH)₃

Professional hazardous waste disposal

To cite this document: Smolecule. [optimizing barium dichromate purity]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1534786#optimizing-barium-dichromate-

purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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